2-(Cyclopropylmethyl)cycloheptan-1-OL

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• SMILES: C1CCC(C(CC1)O)CC2CC2
• InChI: InChI=1S/C11H20O/c12-11-5-3-1-2-4-10(11)8-9-6-7-9/h9-12H,1-8H2
• InChIKey: PUBSVZAVXGKFPG-UHFFFAOYSA-N

Physicochemical Profile of 2-(Cyclopropylmethyl)cycloheptan-1-OL

2-(Cyclopropylmethyl)cycloheptan-1-OL (CAS 1500345-35-6) is a secondary alicyclic alcohol consisting of a cycloheptane ring bearing a hydroxyl group and a cyclopropylmethyl substituent at adjacent positions. Its molecular formula is C₁₁H₂₀O with a molecular weight of 168.28 g/mol [1]. Computed descriptors indicate a LogP of 3.3, a topological polar surface area of 20.2 Ų, one hydrogen bond donor, one hydrogen bond acceptor, and two rotatable bonds [1]. The compound is commercially available at a purity of 95% for use as a synthetic intermediate in medicinal chemistry and chemical biology applications .

Scaffold

Cycloheptanol core with cyclopropylmethyl substituent

Lipophilicity

Computed LogP ~3.3, low TPSA for passive diffusion studies

Purity & Use

95% synthetic intermediate suitable for library synthesis

• [1] PubChem CID 79424084. 2-(Cyclopropylmethyl)cycloheptan-1-OL. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/79424084 View Source

Why 2-(Cyclopropylmethyl)cycloheptan-1-OL Cannot Be Replaced

Within the structural class of substituted cycloalkyl alcohols, small variations in ring size, substituent identity, and spacer length produce discrete changes in lipophilicity, molecular volume, and conformational flexibility. These properties directly influence passive membrane permeability, metabolic stability, and off-target binding profiles. Consequently, a compound such as 2-methylcycloheptan-1-ol or 2-cyclopropylcycloheptan-1-ol, while sharing the cycloheptanol scaffold, cannot be assumed to replicate the physicochemical or pharmacokinetic behavior of 2-(cyclopropylmethyl)cycloheptan-1-OL without experimental validation [1]. The following quantitative comparisons establish where the target compound differs meaningfully from its closest analogs.

Cyclohexanol core replacement alters ring size, shifting LogP and permeability predictions; direct substitution may not transfer.

Substituent identity (cyclopropylmethyl vs. methyl or cyclopropyl) changes rotatable bonds and metabolic stability context; SAR extrapolation requires validation.

Direct cyclopropyl attachment lacks methylene spacer, potentially increasing oxidative metabolism risk; cannot assume equivalent stability.

• [1] PubChem compound database: computed molecular properties for 2-(cyclopropylmethyl)cycloheptan-1-OL and comparator compounds. View Source

Differentiation Evidence for 2-(Cyclopropylmethyl)cycloheptan-1-OL

Ring-Size Expansion: Cycloheptanol vs. Cyclohexanol

Replacing the cyclohexanol core of 2-(cyclopropylmethyl)cyclohexan-1-ol with a cycloheptanol ring in the target compound increases molecular weight by 14.03 Da (from 154.25 to 168.28 g/mol) and raises computed LogP by 0.6 units (from 2.7 to 3.3). Hydrogen bond donor/acceptor counts and topological polar surface area remain identical, indicating that the lipophilicity gain is driven exclusively by the additional methylene unit in the ring [1]. This difference is comparable to the LogP increment often observed when moving from a phenyl to a benzyl group in drug-like molecules.

Ring-Size Expansion

Head-to-head

Target vs. cyclohexanol analog: ΔLogP +0.6, ΔMW +14.03

Lipophilicity gain may support permeability screening for intracellular targets.

Computed XLogP3; experimental validation recommended.

Evidence Dimension	Molecular weight and lipophilicity (XLogP3)
Target Compound Data	MW 168.28 g/mol; XLogP3 3.3
Comparator Or Baseline	2-(Cyclopropylmethyl)cyclohexan-1-ol (MW 154.25 g/mol; XLogP3 2.7)
Quantified Difference	ΔMW = +14.03 g/mol; ΔLogP = +0.6
Conditions	Computed physicochemical properties, PubChem XLogP3 algorithm

Why This Matters

A LogP difference of 0.6 can shift predicted membrane permeability by approximately 2- to 3-fold, making the cycloheptanol core preferable when higher lipid solubility is desired for intracellular or CNS targets.

• [1] PubChem CID 79424084 (target) and CID 79422167 (comparator). Computed by XLogP3 3.0. View Source

Substituent Bulk: Cyclopropylmethyl vs. Methyl

Compared with 2-methylcycloheptan-1-ol, the target compound adds a cyclopropyl ring and a methylene spacer, increasing molecular weight by 40.07 Da (128.21 vs. 168.28 g/mol) and LogP by 0.9 units (2.4 vs. 3.3). More critically, the target compound gains two rotatable bonds (from 0 to 2), introducing significant conformational flexibility from the cyclopropylmethyl side chain, whereas the methyl analog has a rigidly fixed substituent geometry [1]. This additional flexibility can affect both binding entropy and the ability to adopt bioactive conformations in target pockets.

Substituent Bulk

Head-to-head

Target vs. methyl analog: ΔLogP +0.9, ΔRotatable bonds +2

Added conformational flexibility may influence binding entropy in flexible pockets.

Computed properties; binding assays needed.

Evidence Dimension	Molecular weight, lipophilicity, and rotatable bond count
Target Compound Data	MW 168.28 g/mol; XLogP3 3.3; Rotatable bonds 2
Comparator Or Baseline	2-Methylcycloheptan-1-ol (MW 128.21 g/mol; XLogP3 2.4; Rotatable bonds 0)
Quantified Difference	ΔMW = +40.07 g/mol; ΔLogP = +0.9; ΔRotatable bonds = +2
Conditions	Computed physicochemical properties, PubChem

Why This Matters

The combination of higher LogP and added conformational entropy from the cyclopropylmethyl group may improve binding to lipophilic, flexible enzyme active sites where the methyl analog would be too polar and conformationally restricted.

• [1] PubChem CID 79424084 (target) and CID 12487577 (2-methylcycloheptan-1-ol). Computed by XLogP3 3.0. View Source

Spacer Chemistry: Cyclopropylmethyl vs. Cyclopropyl

The target compound differs from 2-cyclopropylcycloheptan-1-ol by the insertion of one methylene unit between the cyclopropane and the cycloheptane ring. This spacer increases molecular weight by 14.03 Da (154.25 vs. 168.28 g/mol) and LogP by 0.4 units (2.9 vs. 3.3). The rotatable bond count increases from 1 to 2, enhancing the degrees of freedom available to the cyclopropyl group [1]. This structural modification is known in medicinal chemistry to reduce steric clash with metabolic enzymes, potentially improving oxidative stability relative to the directly attached cyclopropyl analog, which presents the cyclopropyl ring in closer proximity to the hydroxyl-bearing carbon.

Spacer Chemistry

Head-to-head

Target vs. cyclopropyl analog: ΔLogP +0.4, ΔRotatable bonds +1

Methylene spacer may reduce CYP-mediated oxidation risk.

Computed data; microsomal stability studies advised.

Evidence Dimension	Molecular weight, lipophilicity, and rotatable bond count
Target Compound Data	MW 168.28 g/mol; XLogP3 3.3; Rotatable bonds 2
Comparator Or Baseline	2-Cyclopropylcycloheptan-1-ol (MW 154.25 g/mol; XLogP3 2.9; Rotatable bonds 1)
Quantified Difference	ΔMW = +14.03 g/mol; ΔLogP = +0.4; ΔRotatable bonds = +1
Conditions	Computed physicochemical properties, PubChem

Why This Matters

The methylene spacer provides additional conformational flexibility that may reduce CYP-mediated oxidation at the cyclopropyl ring, a common metabolic liability in cyclopropyl-containing compounds.

• [1] PubChem CID 79424084 (target) and CID 64491285 (2-cyclopropylcycloheptan-1-ol). Computed by XLogP3 3.0. View Source

Side-Chain Lipophilicity: Cyclopropylmethyl vs. n-Propyl

2-Propylcycloheptan-1-ol represents the closest open-chain analog to the target compound, differing only in the replacement of the cyclopropyl ring with a methyl group. The target compound has a higher molecular weight (168.28 vs. 156.26 g/mol) and a marginally higher LogP (3.3 vs. 3.2) [1]. Although the LogP difference is modest (0.1 unit), the cyclopropylmethyl group introduces a strained, sp³-rich fragment that can enhance three-dimensionality and reduce aromatic ring count relative to the n-propyl chain. In lead optimization programs, cyclopropylmethyl groups are often preferred over n-propyl for their ability to improve target selectivity by filling shallow hydrophobic pockets that linear alkyl chains cannot effectively occupy.

Side-Chain Lipophilicity

Head-to-head

Target vs. n-propyl analog: ΔLogP +0.1, MW higher

Cyclopropylmethyl offers comparable lipophilicity with constrained 3D shape.

Shape diversity may improve selectivity; confirm experimentally.

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW 168.28 g/mol; XLogP3 3.3
Comparator Or Baseline	2-Propylcycloheptan-1-ol (MW 156.26 g/mol; XLogP3 3.2)
Quantified Difference	ΔMW = +12.02 g/mol; ΔLogP = +0.1
Conditions	Computed physicochemical properties, PubChem

Why This Matters

The cyclopropylmethyl substituent provides a comparable LogP to n-propyl while offering a more constrained, three-dimensional shape that can improve selectivity against off-target receptors that favor linear alkyl chains.

• [1] PubChem CID 79424084 (target) and CID 23148854 (2-propylcycloheptan-1-ol). Computed by XLogP3 3.0. View Source

Hydrogen-Bonding Capacity Consistency

All cycloheptanol-based comparators evaluated (2-methyl, 2-propyl, 2-cyclopropyl, and the target compound) share an identical hydrogen bond donor count (1), hydrogen bond acceptor count (1), and topological polar surface area (20.2 Ų). This invariance indicates that the hydroxyl group's hydrogen-bonding potential is conserved across the series and that differences in biological performance will arise primarily from variations in lipophilicity and molecular shape rather than from altered polarity or solubility-driven effects [1]. For procurement purposes, this means that the target compound can be substituted into a screening cascade without introducing a confounding change in hydrogen-bonding capacity.

H-Bond Consistency

Class-level

Identical HBD, HBA, TPSA across cycloheptanol series

Conserved polarity simplifies SAR interpretation.

Computed property; no experimental discrepancy expected.

Evidence Dimension	Hydrogen bond donor/acceptor count and TPSA
Target Compound Data	HBD 1, HBA 1, TPSA 20.2 Ų
Comparator Or Baseline	2-Methylcycloheptan-1-ol, 2-propylcycloheptan-1-ol, 2-cyclopropylcycloheptan-1-ol (all HBD 1, HBA 1, TPSA 20.2 Ų)
Quantified Difference	No difference
Conditions	Computed physicochemical properties, PubChem

Why This Matters

Conserved hydrogen-bonding parameters ensure that differences in biological activity within the series can be attributed to lipophilicity and steric effects, simplifying SAR interpretation and compound prioritization.

• [1] PubChem computed properties for 2-(cyclopropylmethyl)cycloheptan-1-OL, 2-methylcycloheptan-1-ol, 2-propylcycloheptan-1-ol, and 2-cyclopropylcycloheptan-1-ol. View Source

Application Scenarios for 2-(Cyclopropylmethyl)cycloheptan-1-OL

SAR Exploration of Lipophilic Cycloalkyl Alcohols

Procure this compound when expanding a structure-activity relationship series beyond cyclohexanol-based leads. The +0.6 LogP increase relative to the cyclohexanol analog provides a defined lipophilicity increment for optimizing membrane permeability while maintaining identical H-bonding capacity. Use in conjunction with 2-(cyclopropylmethyl)cyclohexan-1-ol to establish a ring-size vs. activity correlation [1].

Blood-Brain Barrier Penetration Optimization

Select 2-(cyclopropylmethyl)cycloheptan-1-OL when a LogP of approximately 3.3 and low TPSA (20.2 Ų) are desired for passive CNS penetration. Its lipophilicity lies within the optimal range for blood-brain barrier permeation (LogP 2–4, TPSA < 60 Ų), and the cyclopropylmethyl group provides conformational restriction not available from n-propyl analogs [1]. The conserved single H-bond donor/acceptor profile minimizes the risk of active efflux by P-glycoprotein compared to more polar alternatives.

Late-Stage Functionalization Building Block

Use this compound as a versatile intermediate for introducing a cyclopropylmethyl-substituted cycloheptane fragment into larger architectures. The secondary alcohol handle permits oxidation to the ketone, esterification, or Mitsunobu inversion, while the cyclopropylmethyl group remains stable under a range of synthetic conditions. The 95% purity offered by commercial suppliers supports direct use in parallel synthesis libraries without additional purification .

Metabolic Stability Profiling of Cyclopropyl Alcohols

Employ this compound alongside 2-cyclopropylcycloheptan-1-ol in head-to-head microsomal stability assays. The methylene spacer in the target compound is expected to reduce CYP-mediated oxidation of the cyclopropane ring relative to the directly attached cyclopropyl analog, providing a controlled comparison for assessing the influence of spacer length on metabolic half-life in the cycloheptanol series [1].

Application

Selection Property

Validation Focus

SAR of lipophilic cycloalkyl alcohols

Lipophilicity gradient from cyclohexanol to cycloheptanol core

Ring-size impact on permeability and target engagement

BBB penetration optimization

Computed LogP range 3–4, low TPSA (

Passive CNS permeation screening (P-gp efflux assessment)

Late-stage functionalization building block

Secondary alcohol handle, stable cyclopropylmethyl group

Parallel synthesis compatibility and derivatization scope

Metabolic stability profiling

Methylene spacer between cyclopropane and cycloheptane

CYP-mediated oxidation rate relative to directly attached cyclopropyl analog

• [1] PubChem CID 79424084 and comparator compounds. Computed physicochemical properties. National Center for Biotechnology Information. View Source